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This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the interaction of Chimassorb 119 with

pigments and fillers in various formulations.

Frequently Asked Questions (FAQs)
Q1: What is Chimassorb 119 and how does it work?

A1: Chimassorb 119 is a high-molecular-weight hindered amine light stabilizer (HALS).[1][2][3]

Its primary function is to protect polymeric materials from degradation caused by exposure to

ultraviolet (UV) light.[1][2] Unlike UV absorbers that block UV radiation, HALS function by

scavenging free radicals that are formed during the photo-oxidation of the polymer, thus

interrupting the degradation cycle.[2][4] This mechanism allows Chimassorb 119 to provide

long-term thermal and light stability to a wide range of polymers.[5]

Q2: What are the key advantages of using Chimassorb 119 in pigmented or filled systems?

A2: Chimassorb 119 is specifically designed for minimal interaction with pigments and fillers.

[1][3] Key advantages include:

Reduced Chemical Interactions and Discoloration: Its unique piperidyl-methyl group

minimizes adverse chemical reactions with pigments that can lead to discoloration.[1]
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Improved Pigment Dispersion: Chimassorb 119 can aid in achieving better dispersion of

pigments within the polymer matrix.[1][3]

Excellent Polymer Compatibility: Its high molecular weight ensures good compatibility with a

variety of polymers and low migration, providing long-lasting protection.[1][3][5]

Enhanced Thermal Stability: It contributes significantly to the long-term heat stability of

polyolefins.[1]

Q3: Which types of pigments and fillers are compatible with Chimassorb 119?

A3: Chimassorb 119 is generally compatible with a wide range of common pigments and

fillers, including titanium dioxide (TiO2) and carbon black.[6] However, the performance can be

influenced by the specific chemistry of the pigment or filler. Acidic pigments, for instance, can

potentially interact with the basic nature of HALS, although Chimassorb 119 is designed to

mitigate these interactions.[5] It is always recommended to perform compatibility and

performance testing with the specific pigment or filler being used in the formulation.

Q4: Can Chimassorb 119 be used in combination with other additives like UV absorbers?

A4: Yes, combining Chimassorb 119 with UV absorbers (UVAs) often results in a synergistic

effect, providing a higher level of UV protection than either additive used alone.[7] UVAs work

by absorbing UV radiation at the surface, while Chimassorb 119 scavenges free radicals

throughout the polymer matrix. This complementary action offers comprehensive protection.

Troubleshooting Guide
This guide addresses common issues that may arise during experiments involving

Chimassorb 119 in pigmented and filled formulations.

Issue 1: Reduced UV stabilization efficiency in a pigmented formulation.

Question: I am observing faster degradation of my pigmented polymer sample containing

Chimassorb 119 compared to an unpigmented sample with the same stabilizer

concentration. What could be the cause?

Answer:
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Pigment Interference: Certain pigments, particularly some grades of carbon black or

titanium dioxide, can absorb or scatter UV light, which may reduce the amount of UV

radiation reaching the HALS and interfere with its activation. While Chimassorb 119 is

designed for minimal interaction, very high pigment loadings can still have a screening

effect.

Acidic Interactions: If you are using a pigment with an acidic surface treatment, it might

interact with the basic nature of the HALS, reducing its effectiveness. Although

Chimassorb 119 has improved resistance to such interactions, it's a possibility to

consider.

Poor Dispersion: Inadequate dispersion of either the pigment or Chimassorb 119 can

lead to localized areas of poor stabilization.

Troubleshooting Steps:

Verify the pH of your pigment if possible.

Improve the dispersion of both pigment and Chimassorb 119 through optimized

processing conditions (e.g., higher shear, longer mixing times).

Consider a synergistic combination with a UV absorber to protect the surface layers.

Evaluate different grades of the same pigment, as surface treatments can vary.

Issue 2: Color shift or discoloration in the final product.

Question: My final product shows an unexpected color shift or yellowing after processing or

UV exposure. Is Chimassorb 119 causing this?

Answer:

Chimassorb 119 is specifically designed to reduce discoloration compared to other

HALS.[1] However, color shifts can still occur due to:

Pigment Degradation: The pigment itself might not be light-stable and is degrading

under UV exposure.
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Interaction with Other Additives: The color shift could be a result of an interaction

between the pigment and another additive in your formulation, such as an antioxidant or

flame retardant.

Polymer Degradation: The polymer itself may be yellowing due to insufficient

stabilization.

Troubleshooting Steps:

Run a control experiment with the pigment in the polymer without Chimassorb 119 to

assess the pigment's inherent light stability.

Evaluate the compatibility of all additives in your formulation.

Increase the concentration of Chimassorb 119 or add a synergistic UV absorber to

enhance overall stability.

Ensure proper processing conditions to avoid thermal degradation of the polymer or

pigment.

Issue 3: Poor dispersion of pigments in the presence of Chimassorb 119.

Question: I am having trouble achieving a uniform dispersion of my pigment since adding

Chimassorb 119 to my formulation. What should I do?

Answer:

While Chimassorb 119 is known to improve pigment dispersion, issues can still arise.[1]

[3]

Order of Addition: The sequence of adding components to the polymer melt can

influence dispersion.

Processing Parameters: Insufficient shear or mixing time during compounding can lead

to poor dispersion.

Compatibility: Although unlikely with Chimassorb 119, there could be a compatibility

issue with the specific polymer-pigment system.
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Troubleshooting Steps:

Experiment with the order of addition. It is often beneficial to add the pigment and a

portion of the polymer first to create a masterbatch before adding the light stabilizer and

the remaining polymer.

Optimize your processing parameters, such as screw speed, temperature, and

residence time in the extruder.

Consider using a dispersing agent if the problem persists.

Data Presentation
The following table summarizes the performance of Chimassorb 119 in pigmented systems

based on available data. It is important to note that performance can vary depending on the

specific polymer, pigment type and concentration, and processing conditions.
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Performanc
e Metric

Pigment/Fill
er System

Polymer

Chimassorb
119
Concentrati
on

Observatio
n

Source

Color Stability

(ΔE)

Red and

Yellow

Pigments

Silicone

Elastomer
1% by weight

Significantly

less color

change

compared to

unstabilized

samples after

1000 hours of

weathering.

[7][8]

UV Stability
Various

Pigments

Acrylonitrile-

Butadiene-

Styrene

(ABS)

Not specified

Stabilized

ABS samples

are less

susceptible to

accelerated

weathering

and color

modifications.

[9]

Mechanical

Properties
Kaolin

High-Density

Polyethylene

(HDPE)

Not specified

High

molecular

weight HALS

like

Chimassorb

2020 and 944

show good

compatibility

and anti-

aging effects.

[10]

Experimental Protocols
1. Protocol for Evaluating UV Stability and Color Fastness
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This protocol is based on standard accelerated weathering test methods.

Objective: To assess the effectiveness of Chimassorb 119 in preventing UV degradation

and color change in a pigmented or filled polymer formulation.

Materials and Equipment:

Polymer resin

Chimassorb 119

Pigment or filler of interest

Compounding equipment (e.g., twin-screw extruder)

Injection molding machine or compression press to prepare test plaques

Accelerated weathering chamber (e.g., Xenon arc or fluorescent UV chamber) compliant

with ASTM G154 or ASTM G155.[11][12][13][14]

Spectrophotometer or colorimeter for color measurements (CIELAB Lab*).

Gloss meter.

Mechanical testing equipment (e.g., tensile tester, impact tester).

Methodology:

Sample Preparation:

Prepare at least three formulations:

Control: Polymer + Pigment/Filler (no stabilizer)

Test Sample: Polymer + Pigment/Filler + Chimassorb 119 (at desired concentration)

Reference (optional): Polymer + Chimassorb 119 (no pigment/filler)
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Compound the materials using a twin-screw extruder to ensure homogeneous

dispersion.

Prepare test plaques of a standardized thickness (e.g., 2-3 mm) by injection molding or

compression molding.

Initial Characterization:

Measure the initial color (Lab* values) and gloss of the plaques.

Perform initial mechanical tests (e.g., tensile strength, elongation at break, impact

strength).

Accelerated Weathering:

Place the test plaques in the accelerated weathering chamber.

Set the exposure conditions according to a relevant standard (e.g., ASTM G154 cycle: 8

hours UV exposure at 70°C followed by 4 hours of condensation at 50°C). The total

exposure time will depend on the application and can range from hundreds to

thousands of hours.

Periodic Evaluation:

At regular intervals (e.g., every 250, 500, 1000 hours), remove a set of plaques for

evaluation.

Measure the color change (ΔE*) and gloss retention.

Perform mechanical property tests and compare the results to the initial values.

Data Analysis:

Plot the change in color (ΔE*), gloss, and mechanical properties as a function of

exposure time for each formulation.

Compare the performance of the stabilized sample with the control to determine the

effectiveness of Chimassorb 119.
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2. Protocol for Assessing Pigment Dispersion

This protocol is based on ASTM D3015 for microscopical examination of pigment dispersion.

[10]

Objective: To visually assess the quality of pigment dispersion in a polymer matrix containing

Chimassorb 119.

Materials and Equipment:

Compounded polymer samples (as prepared in the previous protocol).

Microtome for preparing thin sections (10-20 µm).

Optical microscope with transmitted light capabilities.

Microscope slides and cover slips.

Immersion oil.

Methodology:

Sample Preparation:

Using a microtome, carefully cut thin sections from the test plaques.

Microscopical Examination:

Mount the thin section on a microscope slide with a drop of immersion oil and a cover

slip.

Examine the section under the microscope at various magnifications (e.g., 100x, 400x).

Observe the distribution of pigment particles. Look for the presence of agglomerates

(large, undispersed clusters of pigment).

Evaluation:

Compare the dispersion quality between samples with and without Chimassorb 119.
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The dispersion can be rated qualitatively (e.g., excellent, good, fair, poor) or

quantitatively by image analysis software to measure the size and number of

agglomerates.

Visualizations
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Troubleshooting Steps

Reduced UV Stability or
Discoloration

Pigment Interference
(Screening/Acidity) Poor Dispersion Interaction with

Other Additives
Insufficient

Stabilizer Concentration

Verify Pigment Properties
(pH, Grade)

Optimize Processing
(Mixing, Shear)

Evaluate Additive
Compatibility

Increase Chimassorb 119
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Click to download full resolution via product page

Caption: Troubleshooting workflow for issues with Chimassorb 119 in pigmented systems.
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Caption: Experimental workflow for evaluating Chimassorb 119 performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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